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Compound of Interest

Compound Name: 2-Cyclohexen-1-OL

Cat. No.: B1581600

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 2-Cyclohexen-1-ol (CAS No. 822-67-3), including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans. The following guidance is
designed to ensure the safe handling of this chemical in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Cyclohexen-1-ol is provided in the table below.

Property Value Source
Molecular Formula CeH100 [1]
Molecular Weight 98.14 g/mol [2]
Appearance Colorless, clear liquid [2][3]

164 - 168 °C (327.2 - 334.4 °F)

Boiling Point [3]
at 760 mmHg

Flash Point 58 °C (136.4 °F) [3]

Solubility 57 g/L (at 25°C) [1]
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Occupational Exposure Limits

There are no established occupational exposure limits (e.g., PEL, TLV) for 2-Cyclohexen-1-ol
from major regulatory bodies such as OSHA, NIOSH, or ACGIH.[3][4] Therefore, it is crucial to
handle this chemical with a high degree of caution and to use engineering controls and
personal protective equipment to minimize any potential exposure.

For informational purposes, the related compound Cyclohexene (CAS No. 110-83-8) has the
following exposure limits. However, these are not directly applicable to 2-Cyclohexen-1-ol and
should only be used as a conservative reference point for assessing potential hazards.

Organization Exposure Limit (Time-Weighted Average)
OSHA PEL 300 ppm (8-hour)

NIOSH REL 300 ppm (10-hour)

ACGIH TLV 300 ppm (8-hour)

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Cyclohexen-1-ol.
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Exposure Route

Required PPE

Rationale & Specifications

Dermal (Skin) Contact

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and change them immediately
if contamination occurs.[5]
Given the absence of specific
breakthrough time data for 2-
Cyclohexen-1-ol, it is advisable
to consult the glove
manufacturer's chemical

resistance guide.

Lab Coat

A fully buttoned, long-sleeved,
flame-retardant lab coat is
required to protect against

splashes and spills.

Full Coverage

Wear long pants and closed-
toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact

Safety Goggles or Glasses

ANSI Z87.1-compliant
chemical splash goggles or
safety glasses are mandatory

to protect against splashes.

A face shield worn over safety

goggles is recommended

Face Shield . o .
when there is a significant risk
of splashing.

Inhalation Fume Hood

All handling of 2-Cyclohexen-
1-ol should be conducted in a
certified chemical fume hood to

minimize inhalation of vapors.

Respiratory Protection

If a fume hood is not available
or if there is a risk of exceeding

exposure limits, a NIOSH-
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approved respirator with
organic vapor cartridges may
be necessary.[5]

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 2-
Cyclohexen-1-ol.
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Safe Handling and Storage Workflow for 2-Cyclohexen-1-ol

Preparation

Consult SDS

Don Appropriate PPE

Prepare Work Area in Fume Hood

Dispense Chemical

Perform Experiment

Post-Handling

Decontaminate Work Area

:

Segregate and Label Waste

l Storage

Remove PPE

:

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Keep Away from Ignition Sources

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for the safe handling and storage of 2-
Cyclohexen-1-ol, from preparation to post-handling procedures.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

» Review the Safety Data Sheet (SDS): Before handling 2-Cyclohexen-1-ol, thoroughly
review the SDS.

e Don PPE: Put on all required personal protective equipment as detailed in the PPE table
above.

o Prepare the Work Area: Ensure the chemical fume hood is functioning correctly. Cover the
work surface with an absorbent, disposable liner.

2. Handling:

o Dispensing: When dispensing the chemical, do so slowly and carefully to avoid splashing.
o Perform the Experiment: Carry out all experimental procedures within the fume hood.

3. Post-Handling and Decontamination:

o Decontaminate: Wipe down the work surface and any equipment used with an appropriate
solvent.

o Waste Segregation: Collect all contaminated materials, including disposable gloves and
liners, in a designated hazardous waste container.

4. Personal Decontamination:
 Remove PPE: Remove your PPE in the correct order to avoid cross-contamination.

e Wash Hands: Wash your hands thoroughly with soap and water after removing your gloves.

Disposal Plan
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All waste generated from handling 2-Cyclohexen-1-ol must be treated as hazardous chemical
waste.

» Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and
absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions or rinseates should be collected in a sealed, properly labeled
hazardous waste container. Do not pour 2-Cyclohexen-1-ol down the drain.[4]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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